1-[(3-chlorobenzyl)sulfonyl]-N-ethyl-4-piperidinecarboxamide

• IUPAC Name: 1-[(3-chlorophenyl)methylsulfonyl]-N-ethylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H21ClN2O3S/c1-2-17-15(19)13-6-8-18(9-7-13)22(20,21)11-12-4-3-5-14(16)10-12/h3-5,10,13H,2,6-9,11H2,1H3,(H,17,19)
• InChI Key: BDWXOOPIOWOCJI-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCN(CC1)S(=O)(=O)CC2=CC(=CC=C2)Cl
• Molecular Formula: C15H21ClN2O3S
• Molecular Weight: 344.9 g/mol

Description

1-[(3-chlorobenzyl)sulfonyl]-N-ethyl-4-piperidinecarboxamide is a chemical compound that has been widely used in scientific research. This compound is also known as CES, and it is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down endocannabinoids, which are naturally occurring compounds in the body that are involved in various physiological processes. The inhibition of FAAH by CES leads to an increase in endocannabinoid levels, which can have a range of effects on the body.

Mechanism of Action

The mechanism of action of CES involves the inhibition of FAAH, which is an enzyme that breaks down endocannabinoids. By inhibiting FAAH, CES leads to an increase in endocannabinoid levels, which can have a range of effects on the body. Endocannabinoids are involved in pain sensation, appetite regulation, mood, and inflammation, among other things.
Biochemical and physiological effects:
The biochemical and physiological effects of CES are related to the increased levels of endocannabinoids that result from the inhibition of FAAH. Endocannabinoids are involved in a range of physiological processes, including pain sensation, appetite regulation, mood, and inflammation. The effects of CES on these processes have been studied extensively, and the compound has been shown to have a range of effects.

Advantages and Limitations for Lab Experiments

The advantages of using CES in lab experiments include its potency and selectivity as an FAAH inhibitor, as well as the fact that it is a well-characterized compound that has been extensively studied. The limitations of using CES in lab experiments include the fact that it is a synthetic compound that may not accurately reflect the effects of endocannabinoids in the body. Additionally, the use of CES in lab experiments may be limited by its cost and availability.

Future Directions

There are many future directions for research involving CES and endocannabinoids. One area of interest is the role of endocannabinoids in pain sensation and inflammation, and the potential for CES to be used as a treatment for these conditions. Another area of interest is the role of endocannabinoids in mood regulation, and the potential for CES to be used as a treatment for mood disorders such as depression and anxiety. Additionally, there is interest in the development of new FAAH inhibitors that may have improved potency and selectivity compared to CES.

Scientific Research Applications

CES has been used extensively in scientific research to study the role of endocannabinoids in various physiological processes. Endocannabinoids are involved in pain sensation, appetite regulation, mood, and inflammation, among other things. The inhibition of FAAH by CES leads to an increase in endocannabinoid levels, which can have a range of effects on these physiological processes.